Cas no 2172441-00-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid
• CAS No: 2172441-00-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5760722
• PubChem ID: 165561022
• Update Time: 2025-06-15

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1503501
• 2172441-00-6
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2,2-trimethylpropanamido]-2-methylpropanoic acid
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-24(2,21(28)27(5)25(3,4)22(29)30)15-26-23(31)32-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20H,14-15H2,1-5H3,(H,26,31)(H,29,30)
• InChI Key： FWKKIUGWUSDQAP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid

Recent Advances in the Study of 2172441-00-6 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic Acid

The chemical compound 2172441-00-6 and its derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid, a derivative of 2172441-00-6. This compound is a key intermediate in the synthesis of peptide-based drugs, owing to its unique structural features that enhance stability and bioavailability. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These studies have demonstrated the compound's suitability for use in solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical development.

In addition to its synthetic utility, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid has shown promising biological activity in preclinical studies. For instance, it has been investigated as a potential inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Preliminary results indicate that the compound exhibits selective binding to target proteins, suggesting its potential as a lead compound for the development of novel therapeutics. Further in vitro and in vivo studies are underway to evaluate its efficacy and safety profile.

The chemical stability and reactivity of 2172441-00-6 have also been a subject of recent research. Investigations into its degradation pathways and shelf-life under various storage conditions have provided valuable insights for its handling and formulation in pharmaceutical applications. These studies are critical for ensuring the compound's reliability and consistency in large-scale production and clinical use.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new derivatives and applications for 2172441-00-6 and its related compounds. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further advancements in this area, paving the way for innovative treatments for a range of diseases.

In conclusion, the ongoing research on 2172441-00-6 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2-trimethylpropanamido-2-methylpropanoic acid underscores their significance in modern drug discovery and development. The findings to date highlight their potential as versatile building blocks in peptide synthesis and as promising candidates for therapeutic intervention. Continued exploration of their properties and applications will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.